N-butyl-4-propoxybenzamide

• Molecular Formula: C14H21NO2
• Molecular Weight: 235.32 g/mol
• IUPAC Name: N-butyl-4-propoxybenzamide
• InChI: InChI=1S/C14H21NO2/c1-3-5-10-15-14(16)12-6-8-13(9-7-12)17-11-4-2/h6-9H,3-5,10-11H2,1-2H3,(H,15,16)
• InChI Key: CZQSNMHCJGTIMS-UHFFFAOYSA-N
• SMILES: CCCCNC(=O)C1=CC=C(C=C1)OCCC

Description

N-butyl-4-propoxybenzamide is a chemical compound that belongs to the class of benzamide derivatives. It is also known as BPB and has a molecular formula of C13H19NO2. BPB is a white crystalline powder that is soluble in organic solvents but insoluble in water. It has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

The mechanism of action of BPB involves the inhibition of voltage-gated sodium channels. BPB binds to the intracellular side of the channel and stabilizes it in the closed state, thereby preventing the influx of sodium ions into the cell. This leads to a decrease in the excitability of the cell and a reduction in the generation and propagation of action potentials.
Biochemical and Physiological Effects:
BPB has been shown to have several biochemical and physiological effects. It has been found to reduce the excitability of neurons and muscle cells, which can have therapeutic implications in the treatment of various neurological and muscular disorders. BPB has also been found to have anti-inflammatory and analgesic properties, which may be useful in the treatment of pain and inflammation.

Advantages and Limitations for Lab Experiments

BPB has several advantages as a research tool. It is a potent and selective inhibitor of voltage-gated sodium channels, making it a valuable tool for studying the role of these channels in various physiological processes. BPB is also relatively stable and easy to handle, making it a convenient compound for use in laboratory experiments.
However, there are also some limitations associated with the use of BPB. One of the main limitations is its relatively low solubility in water, which can make it difficult to use in certain experimental setups. Additionally, BPB has been found to have some off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on BPB. One potential area of research is the development of more potent and selective inhibitors of voltage-gated sodium channels based on the structure of BPB. Another area of research is the investigation of the potential therapeutic applications of BPB in the treatment of various neurological and muscular disorders. Finally, further studies are needed to elucidate the precise mechanism of action of BPB and its effects on other ion channels and cellular processes.

Synthesis Methods

BPB can be synthesized using a variety of methods. One of the most common methods involves the reaction of 4-propoxybenzoic acid with butylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The reaction yields N-butyl-4-propoxybenzamide as the final product.

Scientific Research Applications

BPB has been extensively used in scientific research due to its potential applications in various fields. One of the most significant applications of BPB is in the study of voltage-gated sodium channels. BPB has been found to be a potent inhibitor of these channels, which play a critical role in the generation and propagation of action potentials in excitable cells. BPB has also been used in the study of other ion channels such as potassium channels and calcium channels.